2,4-Dichlorofuran

• Molecular Formula: C4H2Cl2O
• Molecular Weight: 136.96 g/mol
• IUPAC Name: 2,4-dichlorofuran
• InChI: InChI=1S/C4H2Cl2O/c5-3-1-4(6)7-2-3/h1-2H
• InChI Key: IGRXWMJUZRROQY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=C1Cl)Cl

Description

2,4-Dichlorofuran is a chlorinated derivative of furan, characterized by chlorine atoms at the 2- and 4-positions of the aromatic heterocyclic ring. Its molecular formula is C₄H₂Cl₂O, and it exhibits unique physicochemical properties due to the electron-withdrawing effects of chlorine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dichlorofuran typically involves the chlorination of furan. One common method includes the reaction of furan with chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the 2 and 4 positions.

Industrial Production Methods: Industrial production of 2,4-Dichlorofuran follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and optimize yield. The chlorination reaction is carefully monitored to prevent over-chlorination and ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2,4-Dichlorofuran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form dichlorofuran-2,5-dione.

Reduction: Reduction reactions can convert 2,4-Dichlorofuran to less chlorinated derivatives.

Substitution: Nucleophilic substitution reactions can replace chlorine atoms with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products:

Oxidation: Dichlorofuran-2,5-dione.

Reduction: Monochlorofuran derivatives.

Substitution: Various substituted furans depending on the nucleophile used.

Scientific Research Applications

2,4-Dichlorofuran has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug development.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4-Dichlorofuran involves its interaction with various molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the formation of covalent bonds, altering the function of the target molecules. The specific pathways involved depend on the context of its use, such as in biological systems or chemical reactions.

Comparison with Similar Compounds

Structural Isomers: 2,5-Dichlorofuran and 2,3-Dichlorofuran

Positional isomerism significantly impacts reactivity and applications:

Property	2,4-Dichlorofuran	2,5-Dichlorofuran	2,3-Dichlorofuran
BDE (C-Cl)	101–102 kcal/mol	Not reported	103 kcal/mol
Photochemical Pathways	Limited data	Competing ring-opening and ring-puckering pathways upon excitation	Not studied
Applications	Nanothread synthesis	Photochemical studies	No direct evidence

Chlorinated Thiophenes and Pyrroles

Comparative BDE studies of 5-membered heterocycles reveal trends in bond strength and regioselectivity:

Compound	BDE (G3B3, kcal/mol)	Reactivity in Cross-Coupling
2,4-Dichlorofuran	101–102	Moderate activation potential
2-Chlorothiophene	105–107*	Higher stability due to sulfur’s electronegativity
2-Chloropyrrole	101–102	Similar to furan, but with distinct substitution patterns

* Estimated based on relative trends in heterocycle BDEs.

Thiophenes generally exhibit higher BDEs than furans, influencing their suitability in catalytic reactions .

Dichlorofuran Fungicides and Resistance Mechanisms

Dichlorofuran-based fungicides face challenges due to pathogen resistance:

• Resistance Development : Botrytis cinerea has shown cross-resistance to dichlorofuran fungicides, attributed to enhanced detoxification mechanisms or target-site mutations .

Data Tables

Table 1: Bond Dissociation Energies (BDEs) of Chlorinated Heterocycles

Compound	BDE (G3B3, kcal/mol)	BDE (B3LYP, kcal/mol)
2,4-Dichlorofuran	101–102	94–96*
2,3-Dichlorofuran	103	97–99*
2-Chlorothiophene	105–107	98–100*
2-Chloropyrrole	101–102	94–96*

Derived from B3LYP-G3B3 correlations in .

Table 2: Photochemical Pathways of Dichlorofuran Isomers

Compound	Primary Pathway	Secondary Pathway
2,5-Dichlorofuran	Ring opening	Ring puckering
2,4-Dichlorofuran	Not studied	Not studied

Data from quantum-controlled spectroscopy studies .